(Z)-3-(2-fluorophenyl)-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)acrylamide
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Description
(Z)-3-(2-fluorophenyl)-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C17H14FN3O2S and its molecular weight is 343.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Versatile Building Blocks for Fluorinated Compounds : The synthesis of fluorine-bearing heterocyclic compounds, such as pyrazolones, pyrimidines, and coumarines, has been demonstrated using 2-fluoroacrylic derivatives. These compounds are crucial for developing new materials and pharmaceuticals due to their unique chemical properties (Shi, Wang, & Schlosser, 1996).
Biochemical Applications
- Protein Interaction Studies : The interaction between synthesized p-hydroxycinnamic acid amides and bovine serum albumin (BSA) has been investigated, showcasing the potential for studying protein binding and conformational changes. This research is fundamental for understanding drug-protein interactions and developing new therapeutic agents (Meng, Zhu, Zhao, Yu, & Lin, 2012).
Material Science and Sensor Technology
Fluoroionophores for Metal Detection : The development of fluoroionophores based on diamine-salicylaldehyde derivatives demonstrates the application in detecting metal ions, such as Zn2+ and Cd2+. These compounds are essential for environmental monitoring and biomedical diagnostics (Hong, Lin, Hsieh, & Chang, 2012).
Supramolecular Assemblies and Crystal Structures : The synthesis and characterization of supramolecular networks, involving hydrogen bonding and π-π stacking interactions, highlight the role of such compounds in designing new materials with specific mechanical and optical properties (Matos, Vitorino, Oliveira, Souza, Cunha, Boechat, Resende, Carneiro, & Ronconi, 2016).
Pharmacological Research
- Anti-inflammatory Agents : The synthesis of heterocyclic systems fused to a thiophene moiety, aimed at anti-inflammatory applications, underscores the potential pharmacological uses of compounds with similar structures (Amr, Sabry, & Abdulla, 2007).
Properties
IUPAC Name |
(Z)-3-(2-fluorophenyl)-N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2S/c18-14-4-2-1-3-12(14)5-6-15(22)19-8-9-21-11-20-16-13(17(21)23)7-10-24-16/h1-7,10-11H,8-9H2,(H,19,22)/b6-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXVRUEGDMNHXEE-WAYWQWQTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC(=O)NCCN2C=NC3=C(C2=O)C=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C\C(=O)NCCN2C=NC3=C(C2=O)C=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.